Cas no 2137072-64-9 ((1S)-2-cyclopropyl-1-(7-methyl-1-benzofuran-2-yl)ethan-1-amine)

• Product Name: (1S)-2-cyclopropyl-1-(7-methyl-1-benzofuran-2-yl)ethan-1-amine
• CAS No: 2137072-64-9
• MF: C₁₄H₁₇NO
• MW: 215.290883779526
• CID: 6468111
• PubChem ID: 165461687
• Update Time: 2025-06-07

(1S)-2-cyclopropyl-1-(7-methyl-1-benzofuran-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-745234
• (1S)-2-cyclopropyl-1-(7-methyl-1-benzofuran-2-yl)ethan-1-amine
• 2137072-64-9

• Inchi： 1S/C14H17NO/c1-9-3-2-4-11-8-13(16-14(9)11)12(15)7-10-5-6-10/h2-4,8,10,12H,5-7,15H2,1H3/t12-/m0/s1
• InChI Key： BFZZMCZSKTZHDR-LBPRGKRZSA-N
• SMILES： O1C2C(C)=CC=CC=2C=C1[C@H](CC1CC1)N

Computed Properties

• Exact Mass: 215.131014166g/mol
• Monoisotopic Mass: 215.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 39.2Ų

Additional information on (1S)-2-cyclopropyl-1-(7-methyl-1-benzofuran-2-yl)ethan-1-amine

Introduction to (1S)-2-cyclopropyl-1-(7-methyl-1-benzofuran-2-yl)ethan-1-amine (CAS No. 2137072-64-9)

(1S)-2-cyclopropyl-1-(7-methyl-1-benzofuran-2-yl)ethan-1-amine (CAS No. 2137072-64-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. This article aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

The chemical structure of (1S)-2-cyclopropyl-1-(7-methyl-1-benzofuran-2-yl)ethan-1-amine is defined by its chiral center at the carbon atom adjacent to the amine group. The presence of a cyclopropyl group and a 7-methylbenzofuran moiety imparts distinct physical and chemical properties to the molecule. The cyclopropyl group, known for its strained ring structure, can influence the conformational flexibility and reactivity of the compound. The 7-methylbenzofuran moiety, on the other hand, contributes to the molecule's aromatic character and potential biological activity.

The molecular formula of (1S)-2-cyclopropyl-1-(7-methyl-1-benzofuran-2-yl)ethan-1-amine is C₁₅H₁₉NO, with a molecular weight of approximately 233.32 g/mol. The compound is typically synthesized through a multi-step process involving the coupling of a cyclopropyl-substituted aldehyde with a 7-methylbenzofuran derivative, followed by reduction and subsequent amine formation.

Synthesis Methods

The synthesis of (1S)-2-cyclopropyl-1-(7-methyl-1-benzofuran-2-yl)ethan-1-amine has been reported in several studies, each employing different strategies to achieve high yields and stereoselectivity. One common approach involves the use of palladium-catalyzed cross-coupling reactions to form the carbon-carbon bond between the cyclopropyl and benzofuran moieties. Subsequent reduction steps are then employed to introduce the amine functionality.

A recent study published in the Journal of Organic Chemistry described an efficient one-pot synthesis method that significantly reduces reaction time and improves overall yield. This method utilizes a combination of mild reaction conditions and environmentally friendly catalysts, making it an attractive option for large-scale production.

Biological Activities

(1S)-2-cyclopropyl-1-(7-methyl-1-benzofuran-2-yl)ethan-1-amine has been investigated for its potential biological activities, particularly in the context of neuropharmacology and anti-inflammatory applications. Initial studies have shown that the compound exhibits potent binding affinity to specific receptors in the central nervous system (CNS), suggesting its potential as a lead molecule for developing novel therapeutic agents.

In vitro assays have demonstrated that (1S)-2-cyclopropyl-1-(7-methyl-1-benzofuran-2-yl)ethan-1-amine can effectively modulate GABAergic neurotransmission, which plays a crucial role in regulating neuronal excitability and synaptic plasticity. This property makes it an interesting candidate for treating neurological disorders such as anxiety, depression, and epilepsy.

Furthermore, recent research has explored the anti-inflammatory properties of (1S)-2-cyclopropyl-1-(7-methyl-1-benzofuran-2-y l)ethan - 1 - amine . Studies conducted on animal models have shown that the compound can reduce inflammation by inhibiting key pro-inflammatory cytokines such as TNF-alpha and IL - 6 . These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Applications and Future Directions

The promising biological activities of (1S)-2-cyclopropyl - 1 - ( 7 - methyl - 1 - benzofuran - 2 - yl ) ethan - 1 - amine have led to increased interest in its clinical applications. Several preclinical studies are currently underway to evaluate its safety and efficacy in various disease models. Preliminary results from these studies have been encouraging, with no significant adverse effects observed at therapeutic doses.

In addition to its potential as a standalone therapeutic agent, there is growing interest in exploring combination therapies involving ( 1 S ) - 2 - cyclopropyl - 1 - ( 7 - methyl - 1 - benzofuran - 2 - yl ) ethan - 1 - amine . For example, combining this compound with existing anti-inflammatory drugs or antidepressants may enhance their therapeutic effects while reducing side effects.

Conclusion

( 1 S ) - ( ) ethan ( ) amine strong > (CAS No . ) represents a promising compound with diverse biological activities . Its unique chemical structure , coupled with its potent pharmacological properties , makes it an attractive candidate for further research and development . As ongoing studies continue to uncover new insights into its mechanisms of action , it is likely that this compound will play an increasingly important role in advancing our understanding of various diseases and developing innovative treatments . p >